![molecular formula C17H22N2O6 B4075477 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate](/img/structure/B4075477.png)
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate
Overview
Description
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate, also known as MPBP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPBP is a piperazine derivative that has been found to exhibit a range of biochemical and physiological effects, making it an attractive candidate for further research. In
Scientific Research Applications
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has been studied extensively for its potential therapeutic applications. It has been found to exhibit a range of pharmacological effects, including antipsychotic, anxiolytic, and antidepressant properties. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has also been studied for its potential use in the treatment of Parkinson's disease, as it has been found to exhibit neuroprotective effects.
Mechanism of Action
The exact mechanism of action of 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has also been found to increase dopamine release in the prefrontal cortex, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has also been found to exhibit neuroprotective effects, which may make it a potential candidate for the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate in lab experiments is its well-documented pharmacological effects. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has been extensively studied, and its mechanism of action is well understood. However, one limitation of using 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate in lab experiments is its potential toxicity. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has been found to exhibit cytotoxic effects in vitro, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate. One area of interest is its potential use in the treatment of Parkinson's disease. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has been found to exhibit neuroprotective effects, and it may be a potential candidate for further study in this area. Another area of interest is the development of new derivatives of 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate with improved pharmacological properties. Finally, further research is needed to fully understand the mechanism of action of 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate and its potential therapeutic applications.
Conclusion
In conclusion, 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate is a chemical compound that has been extensively studied for its potential therapeutic applications. It exhibits a range of pharmacological effects, including antipsychotic, anxiolytic, and antidepressant properties. 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate has also been studied for its potential use in the treatment of Parkinson's disease. While there are some limitations to its use in lab experiments, there are several future directions for research on 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]piperazine oxalate, including the development of new derivatives with improved pharmacological properties.
properties
IUPAC Name |
1-[4-(4-methoxyphenoxy)but-2-ynyl]piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2.C2H2O4/c1-18-14-4-6-15(7-5-14)19-13-3-2-10-17-11-8-16-9-12-17;3-1(4)2(5)6/h4-7,16H,8-13H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIXNTRFVHZOWFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC#CCN2CCNCC2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
52.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47201960 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.